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Compound of Interest

Compound Name: Hexamethyldigermane

Cat. No.: B1588625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling

procedures for Hexamethyldigermane (CAS No. 993-52-2). The information is intended to

equip laboratory personnel with the knowledge necessary to mitigate risks and ensure a safe

working environment.

Hazard Identification and Classification
Hexamethyldigermane is a volatile, flammable liquid that is harmful if swallowed, in contact

with skin, or inhaled.[1][2] It is crucial to handle this compound with appropriate safety

measures to prevent adverse health effects and physical hazards.

GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Hexamethyldigermane is classified as follows:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Signal Word: Danger[1][3]

Pictograms:

Flame

Exclamation Mark

Health Hazard

Physical and Chemical Properties
Understanding the physical and chemical properties of Hexamethyldigermane is essential for

safe handling and storage.
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Property Value Reference

Molecular Formula C6H18Ge2 [4][5]

Molecular Weight 235.49 g/mol [4][5]

Appearance Colorless liquid [2][4]

Boiling Point 137-138 °C [3][4]

Melting Point -40 °C [3][4]

Flash Point 14 °C (57.2 °F) - closed cup [3]

Density 1.175 g/mL at 25 °C [3][4]

Solubility Insoluble in water [4]

Refractive Index n20/D 1.456 [3]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with Hexamethyldigermane to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.[3]

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

necessary if working outside a fume hood or in poorly ventilated areas.

Engineering Controls
All work with Hexamethyldigermane should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.
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Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]

Keep containers tightly closed and store under an inert atmosphere (e.g., nitrogen or argon).

[4]

Store away from incompatible materials, particularly strong oxidizing agents.

Ground and bond containers when transferring material to prevent static discharge.

Experimental Protocols
Due to the limited availability of specific experimental protocols for Hexamethyldigermane, the

following procedures are based on best practices for handling highly flammable and toxic

organometallic compounds.

General Handling
Preparation: Before starting any experiment, ensure that all necessary PPE is worn and that

a functioning chemical fume hood is in use. Have a spill kit readily accessible.

Inert Atmosphere: Handle Hexamethyldigermane under an inert atmosphere (e.g., using a

Schlenk line or in a glovebox) to prevent contact with air and moisture.

Transfer: Use syringes or cannulas for transferring the liquid to minimize exposure to air.

Heating: If heating is required, use a temperature-controlled oil bath or heating mantle. Avoid

open flames.

Post-Experiment: Quench any residual reactive material before cleaning glassware.

Spill Cleanup
Evacuation and Ventilation: Immediately evacuate the area and ensure it is well-ventilated.

Remove all ignition sources.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, dry sand, or a commercial sorbent. Do not use combustible materials like paper
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towels.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, properly labeled container for hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),

followed by soap and water.

Large Spills: For large spills, evacuate the laboratory and contact the institution's emergency

response team.

Disposal
Waste Collection: Collect all Hexamethyldigermane waste, including contaminated

materials, in a designated, sealed, and properly labeled hazardous waste container.

Incompatible Wastes: Do not mix Hexamethyldigermane waste with other incompatible

waste streams, especially those containing strong oxidizing agents.

Disposal Procedure: Dispose of hazardous waste through the institution's designated

hazardous waste management program, following all local, state, and federal regulations.

Reactivity and Incompatibilities
Strong Oxidizing Agents: Hexamethyldigermane can react violently with strong oxidizing

agents.

Thermal Decomposition: While thermally stable under recommended storage conditions, it

can decompose at elevated temperatures (above 200°C) to form volatile germanium species

and hydrocarbons.[4]

Acids and Bases: Specific reactivity data with acids and bases is limited. As a general

precaution, avoid contact with strong acids and bases.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Relationships and Workflows
Safety Precautions Hierarchy
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Caption: Logical flow of safety precautions for Hexamethyldigermane.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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